2-chloro-6-cyclopropyl-5-methylpyridine-3-carbonitrile
Overview
Description
2-Chloro-6-cyclopropyl-5-methylpyridine-3-carbonitrile (2C6C5MPC) is a versatile organic compound with a wide range of applications in the field of organic synthesis. It is a cyclopropyl-containing nitrogen heterocycle, which has been used extensively in the synthesis of a variety of biologically active compounds. It is also used as a starting material for the synthesis of several pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
2-chloro-6-cyclopropyl-5-methylpyridine-3-carbonitrile has been used extensively in the synthesis of a variety of biologically active compounds, including antibiotics, anti-cancer drugs, and anti-inflammatory agents. It has also been used as a starting material for the synthesis of several pharmaceuticals, agrochemicals, and other organic compounds. In addition, it has been used in the synthesis of several polymers and other materials.
Mechanism of Action
2-chloro-6-cyclopropyl-5-methylpyridine-3-carbonitrile is believed to act as a proton donor, which can be used to catalyze a variety of reactions. It can also act as a nucleophile, which can be used to attack electrophilic substrates. In addition, it can act as an electrophile, which can be used to attack nucleophilic substrates.
Biochemical and Physiological Effects
2-chloro-6-cyclopropyl-5-methylpyridine-3-carbonitrile has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other compounds, as well as to inhibit the activity of enzymes involved in the synthesis of proteins. In addition, it has been shown to have anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
The use of 2-chloro-6-cyclopropyl-5-methylpyridine-3-carbonitrile in the laboratory has several advantages. It is relatively easy to synthesize, and it is relatively inexpensive. In addition, it is relatively stable, and it is relatively non-toxic. The main limitation of 2-chloro-6-cyclopropyl-5-methylpyridine-3-carbonitrile is that it is not soluble in water, which can limit its use in certain experiments.
Future Directions
Future research on 2-chloro-6-cyclopropyl-5-methylpyridine-3-carbonitrile could focus on its use in the synthesis of more complex organic compounds, such as peptides and proteins. In addition, research could focus on the development of new methods for the synthesis of 2-chloro-6-cyclopropyl-5-methylpyridine-3-carbonitrile, as well as the development of new methods for its use in the laboratory. Finally, research could focus on the development of new methods for the use of 2-chloro-6-cyclopropyl-5-methylpyridine-3-carbonitrile in the synthesis of pharmaceuticals and agrochemicals.
Synthesis Methods
2-chloro-6-cyclopropyl-5-methylpyridine-3-carbonitrile can be synthesized by a variety of methods, including the Knoevenagel condensation, the Ugi reaction, and the Biginelli reaction. The Knoevenagel condensation involves the reaction of aldehydes and ketones with ammonium acetate in the presence of an acid catalyst, such as p-toluenesulfonic acid. The Ugi reaction involves the reaction of aldehydes, amines, and carboxylic acids in the presence of an aryl halide in the presence of a base, such as triethylamine. The Biginelli reaction involves the reaction of aldehydes, urea, and an acid, such as phosphoric acid, in the presence of a base, such as sodium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-6-cyclopropyl-5-methylpyridine-3-carbonitrile involves the reaction of 2-chloro-6-cyclopropyl-5-methylpyridine with cyanogen bromide in the presence of a base to form the desired product.", "Starting Materials": [ "2-chloro-6-cyclopropyl-5-methylpyridine", "cyanogen bromide", "base (e.g. sodium hydroxide)" ], "Reaction": [ "To a solution of 2-chloro-6-cyclopropyl-5-methylpyridine in a suitable solvent, add the base and stir to dissolve.", "Slowly add cyanogen bromide to the solution while maintaining the temperature below a certain threshold (e.g. 10°C).", "Stir the reaction mixture at the same temperature for a certain period of time (e.g. 2 hours).", "Quench the reaction by adding water and extract the product with a suitable organic solvent.", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
1487826-14-1 |
Product Name |
2-chloro-6-cyclopropyl-5-methylpyridine-3-carbonitrile |
Molecular Formula |
C10H9ClN2 |
Molecular Weight |
192.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
